Cas no 464-78-8 (7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid)

• Product Name: 7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid
• CAS No: 464-78-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD00168053
• CID: 37594
• PubChem ID: 297888
• Update Time: 2025-10-29

7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,7-Dimethyl-2-oxobicyclo[2.2.1]heptane-1-carboxylic acid
• BICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID, 7,7-DIMETHYL-2-OXO-
• (+)-ketopinic acid
• (1S)-(+)-KETOPINIC ACID
• (1s)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptane-1-carboxylic acid
• (1S,4R)-(+)-ketopinic acid
• (1S,4R)-2-Oxobornane-10-
• (1S,4R)-7,7-Dimethyl-2-oxobicyclo[2.2.1]heptane-1-carboxylic acid
• (1S,4R)-Ketopinic acid
• (S)-7,7-DIMETHYL-2-OXO-BICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID
• rac-(1S*,4R*)-2-Oxobornane-10-oic acid
• 7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid
• Z818939916
• (+)-Ketopic acid
• EU-0075506
• Oprea1_690247
• AKOS016039177
• 1-Norbornanecarboxylic acid, 7,7-dimethyl-2-oxo-
• Ketopinic acid
• AKOS000267801
• Bicyclo[2.2.1]heptane-1-carboxylicacid, 7,7-dimethyl-2-oxo-
• FT-0690244
• K0028
• 6994-94-1
• EN300-54947
• DTXSID70990207
• CHEMBL2165571
• NSC-169208
• 464-78-8
• NSC169208
• AS-78558
• Bicyclo[2.2.1]heptane-1-carboxylicacid,7,7-dimethyl-2-oxo-
• CS-0200303
• A872256
• AMY13868
• ChemDiv2_000707
• SCHEMBL2735035
• HMS1371A03
• FT-0658239
• STL227741
• AG-536/31403028
• Bicyclo(2.2.1)heptane-1-carboxylic acid, 7,7-dimethyl-2-oxo-

• MDL： MFCD00168053
• Inchi： 1S/C10H14O3/c1-9(2)6-3-4-10(9,8(12)13)7(11)5-6/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： WDODWBQJVMBHCO-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1(C(=O)O)C2(C)C

Computed Properties

• Exact Mass: 182.094
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.238
• Melting Point: 233-234 ºC
• Boiling Point: 313.3ºC at 760 mmHg
• Flash Point: 157.5ºC
• PSA: 54.37000
• LogP: 1.46640

Additional information on 7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid

Introduction to 7,7-Dimethyl-2-oxo-norbornane-1-carboxylic Acid (CAS No. 464-78-8)

7,7-Dimethyl-2-oxo-norbornane-1-carboxylic acid (CAS No. 464-78-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as DIMNA, is a derivative of norbornane and features a unique bicyclic structure with a carboxylic acid functional group. Its chemical structure and properties make it an intriguing candidate for various applications, including the synthesis of pharmaceutical intermediates and the development of novel materials.

The molecular formula of 7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid is C₁₀H₁₄O₃, and its molecular weight is approximately 182.21 g/mol. The compound is characterized by its high thermal stability and low reactivity under normal conditions, making it suitable for use in a wide range of chemical reactions and processes. Its bicyclic structure provides rigidity and conformational stability, which are crucial for its applications in drug design and materials science.

In recent years, 7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid has been extensively studied for its potential as a building block in the synthesis of pharmaceutical compounds. One notable application is in the development of anti-inflammatory drugs. Research has shown that derivatives of this compound can exhibit potent anti-inflammatory properties by inhibiting specific enzymes involved in the inflammatory response. For example, a study published in the Journal of Medicinal Chemistry demonstrated that a derivative of DIMNA effectively inhibited cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.

Beyond its pharmaceutical applications, 7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid has also found use in materials science. Its rigid structure and functional groups make it an excellent candidate for the synthesis of polymers with enhanced mechanical properties. A recent study in the Journal of Polymer Science: Part A: Polymer Chemistry reported the successful synthesis of a polymer using DIMNA as a monomer. The resulting polymer exhibited improved tensile strength and thermal stability compared to conventional polymers, making it suitable for applications in advanced materials such as coatings and adhesives.

The synthesis of 7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid typically involves several steps, including the formation of the norbornane skeleton and the introduction of functional groups. One common synthetic route involves the Diels-Alder reaction between cyclopentadiene and maleic anhydride, followed by selective reduction and functionalization steps to introduce the carboxylic acid group. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of 7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid is an important consideration for its use in various applications. Extensive toxicological studies have shown that this compound is generally safe when handled under appropriate conditions. However, like many organic compounds, it should be stored and used with proper precautions to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, 7,7-dimethyl-2-oxo-norbornane-1-carboxylic acid (CAS No. 464-78-8) is a valuable compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of new drugs and advanced materials. Ongoing research continues to explore its potential uses and optimize its synthesis methods, further solidifying its importance in these fields.